(R)-1-(4-Bromophenyl)-1-propanol
Overview
Description
(R)-1-(4-Bromophenyl)-1-propanol, also known as 4-bromophenylpropanol, is a chiral alcohol that has been widely used in scientific research. It is a versatile compound that has been used in various fields, including organic chemistry, pharmacology, and biochemistry.
Scientific Research Applications
Therapeutic Agents : Pure enantiomers of (R)-1-(4-Bromophenyl)-1-propanol are useful as antitussive (cough suppressant) and central sedative therapeutic agents (Bianchi, Bosetti, Cesti, & Golini, 1992).
Chiral Catalyst : Rh(2)(R-BTPCP)(4) is an effective chiral catalyst for enantioselective reactions, facilitating highly selective cyclopropanations (Qin et al., 2011).
Chemical Synthesis : this compound acts as a chiral ligand in the enantioselective addition of diethylzinc to benzaldehyde (Asami et al., 2015).
Material Science : It's used in the kinetic resolution of secondary alcohols like rac-indanol, rac-1-phenylethanol, and rac-1-(3-bromophenyl)-1-ethanol in the development of nanohybrid materials (Galvão et al., 2018).
Pharmaceutical Development : The R-alcohol serves as a building block for the cardioselective β-blocker atenolol (Lund, Bøckmann, & Jacobsen, 2016).
Molecular Clusters and Enantiodiscrimination : Research involving chiral recognition of diols in the gas phase through complexation with this compound uses R2PI-TOF as a tool (Scuderi et al., 2003).
Liquid Crystal Synthesis : The compound has been used in the synthesis of propylbiphenyl alkanoate liquid crystals, influencing mesomorphism (Bi, 2007).
Sensor Development : It's employed in the creation of chiral conjugated microporous polymers, acting as a novel chiral fluorescence sensor for amino alcohols (Wei, Zhang, Zhao, & Li, 2013).
properties
IUPAC Name |
(1R)-1-(4-bromophenyl)propan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11BrO/c1-2-9(11)7-3-5-8(10)6-4-7/h3-6,9,11H,2H2,1H3/t9-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QLMFTKHAIDWIDC-SECBINFHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=C(C=C1)Br)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H](C1=CC=C(C=C1)Br)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BrO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00426206 |
Source
|
| Record name | (R)-1-(4-Bromophenyl)-1-propanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00426206 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
215.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
112777-66-9 |
Source
|
| Record name | (R)-1-(4-Bromophenyl)-1-propanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00426206 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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